Cas no 52838-39-8 (5-Methyl-1,3,4-oxadiazol-2-amine)

5-Methyl-1,3,4-oxadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a methyl group at the 5-position and an amine group at the 2-position. This structure imparts notable reactivity and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its oxadiazole ring contributes to stability and bioactivity, while the amine functionality allows for further derivatization. The compound is particularly useful in the development of bioactive molecules, including potential antimicrobial and antiviral agents. Its well-defined chemical properties and compatibility with diverse reaction conditions enhance its utility in research and industrial applications.
5-Methyl-1,3,4-oxadiazol-2-amine structure
52838-39-8 structure
Product Name:5-Methyl-1,3,4-oxadiazol-2-amine
CAS No:52838-39-8
MF:C3H5N3O
MW:99.0912997722626
MDL:MFCD03703470
CID:386372
PubChem ID:2060250
Update Time:2025-06-07

5-Methyl-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-methyl-1,3,4-oxadiazol
    • 1,3,4-Oxadiazol-2-amine,5-methyl-
    • 5-Methyl-1,3,4-oxadiazol-2-ylamine
    • 5-Methyl-1,3,4-oxadiazol-2-amine
    • 5-methyl-1,3,4-oxadiazol-2-amine(SALTDATA: 0.02Na3PO4)
    • 2-amino-5-methyl-1,3,4-oxadiazole
    • 5-Methyl-[1,3,4]oxadiazol-2-ylamine
    • 1,3,4-Oxadiazol-2-amine, 5-methyl-
    • 5-methyl-1,3,4-oxadiazole-2-ylamine
    • XPXWYVCQCNFIIJ-UHFFFAOYSA-N
    • 2-amino-5-ME-1,3,4-oxadiazole
    • BBL100191
    • AOD100480
    • STK500613
    • SBB046365
    • 5
    • AKOS000122337
    • DTXSID30366146
    • 5-methyl[1,3,4]oxadiazol-2-ylamine
    • 5-Methyl-1 pound not3 pound not4-oxadiazol-2-amine
    • Z56957510
    • A829274
    • CS-W005125
    • SY008409
    • J-517721
    • MFCD03703470
    • FT-0602805
    • 5-methyl [1,3,4]oxadiazol-2-ylamine
    • AMY10288
    • AS-61716
    • 52838-39-8
    • EN300-07654
    • PB23353
    • CHEMBL4756116
    • BB 0238379
    • ALBB-003804
    • MDL： MFCD03703470
    • Inchi： 1S/C3H5N3O/c1-2-5-6-3(4)7-2/h1H3,(H2,4,6)
    • InChI Key： XPXWYVCQCNFIIJ-UHFFFAOYSA-N
    • SMILES： O1C(N)=NN=C1C

Computed Properties

  • Exact Mass: 99.04330
  • Monoisotopic Mass: 99.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 67.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.9
  • Topological Polar Surface Area: 64.9

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.283
  • Melting Point: 185-186°C
  • Boiling Point: 228.8°C at 760 mmHg
  • Flash Point: 92.2°C
  • Refractive Index: 1.528
  • PSA: 64.94000
  • LogP: 0.54140
  • Solubility: Not determined

5-Methyl-1,3,4-oxadiazol-2-amine Security Information

5-Methyl-1,3,4-oxadiazol-2-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methyl-1,3,4-oxadiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
035856-1g
5-Methyl-1,3,4-oxadiazol-2-amine
 52838-39-8
1g
 437.0CNY 2021-07-06
Alichem
A449039165-25g
5-Methyl-1,3,4-oxadiazol-2-amine
 52838-39-8 98%
25g
 $396.00 2023-09-01
Alichem
A449039165-100g
5-Methyl-1,3,4-oxadiazol-2-amine
 52838-39-8 98%
100g
 $737.30 2023-09-01
Ambeed
A170961-100mg
5-Methyl-1,3,4-oxadiazol-2-amine
 52838-39-8 98%
100mg
 $10.0 2025-04-18
Ambeed
A170961-1g
5-Methyl-1,3,4-oxadiazol-2-amine
 52838-39-8 98%
1g
 $16.0 2025-04-18
Ambeed
A170961-250mg
5-Methyl-1,3,4-oxadiazol-2-amine
 52838-39-8 98%
250mg
 $12.0 2025-04-18
Ambeed
A170961-5g
5-Methyl-1,3,4-oxadiazol-2-amine
 52838-39-8 98%
5g
 $33.0 2025-04-18
Ambeed
A170961-10g
5-Methyl-1,3,4-oxadiazol-2-amine
 52838-39-8 98%
10g
 $56.0 2025-04-18
Ambeed
A170961-25g
5-Methyl-1,3,4-oxadiazol-2-amine
 52838-39-8 98%
25g
 $135.0 2025-04-18
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY008409-1g
5-Methyl-1,3,4-oxadiazol-2-amine
 52838-39-8 ≥98%
1g
 ¥42.00 2024-07-09

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